Cas no 101709-24-4 (1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester)

1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester structure
101709-24-4 structure
Product Name:1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester
CAS No:101709-24-4
MF:C9H13BrN2O2S
MW:293.180720090866
CID:1134693
Update Time:2024-07-27

1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester
    • 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester
    • Inchi: 1S/C9H13BrN2O2S/c1-4-14-8(13)7-6(2)11-9(10)12(7)5-15-3/h4-5H2,1-3H3
    • InChI Key: MPKYQONKQYTTHF-UHFFFAOYSA-N
    • SMILES: C1(Br)N(CSC)C(C(OCC)=O)=C(C)N=1

Computed Properties

  • Exact Mass: 291.98819

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 385.7±52.0 °C(Predicted)
  • PSA: 44.12
  • pka: 1.06±0.60(Predicted)
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